Methyl 5-chloro-2-hydroxybenzoate
Overview
Description
Methyl 5-chloro-2-hydroxybenzoate is a benzoate ester and a member of phenols . It is functionally related to salicylic acid . It is a pale yellow solid with a molecular formula of C8H7ClO3 and a molecular weight of 186.59 . It has a melting point of 46-50°C, a boiling point of 266.91°C, and a density of 1.3245 .
Molecular Structure Analysis
The molecular geometry and vibration spectral (FTIR, RAMAN & NMR) analysis of similar compounds have been carried out experimentally and theoretically using density functional theory (DFT) at 6311++G (d,p) level of theory . The molecular geometry, HOMO–LUMO energy gap, and molecular electrostatic potential (MEP) surface were derived by using DFT methods .Physical And Chemical Properties Analysis
Methyl 5-chloro-2-hydroxybenzoate has a melting point of 46-50°C (lit.), a boiling point of 266.91°C (rough estimate), a density of 1.3245 (rough estimate), a refractive index of 1.5250 (estimate), and a flash point of >230°F . It is stored in a sealed, dry environment at room temperature .Scientific Research Applications
Nonlinear Optical Applications
“Methyl 5-chloro-2-hydroxybenzoate” has been used in the growth of a novel co-crystal, Benzamide 5-chloro-2-hydroxybenzoic acid (BA5C), which is an organic third-order nonlinearity crystal . This crystal has been grown by slow evaporation method using ethanol as a solvent . It has been characterized by single-crystal X-ray diffraction (SCXRD) studies . The nonlinear absorption coefficient, the 3rd-order refractive index, and the third-order susceptibility for BA5C crystal were analyzed by Z-scan analysis .
Chromatography and Mass Spectrometry
“Methyl 5-chloro-2-hydroxybenzoate” can be used in chromatography and mass spectrometry applications . These applications require precise measurements and manipulation of proteins, and this compound can contribute to the efficiency and effectiveness of these processes .
Photonics and Laser Technology
The co-crystal BA5C, which includes “Methyl 5-chloro-2-hydroxybenzoate”, has immense applications in the field of photonics and laser technology . It plays a crucial part in the development of these fields .
Frequency Conversion
The co-crystal BA5C has applications in frequency conversion . This is a process that changes the color of light, and it’s a key aspect of many optical technologies .
Optoelectronics
“Methyl 5-chloro-2-hydroxybenzoate” has applications in the field of optoelectronics . This is a field that deals with light-emitting or light-detecting devices .
Color Displays
The co-crystal BA5C has applications in color displays . It can be used to improve the quality and efficiency of color display technologies .
Electro-Optic Switches
“Methyl 5-chloro-2-hydroxybenzoate” has applications in electro-optic switches . These are devices that control the flow of light by applying an electric field .
Safety and Hazards
Methyl 5-chloro-2-hydroxybenzoate has hazard statements H315-H319-H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It has precautionary statements P261-P264-P271-P280-P302+P352-P305+P351+P338, suggesting measures to prevent and respond to exposure .
Mechanism of Action
Target of Action
Methyl 5-chloro-2-hydroxybenzoate, also known as Benzoic acid, 5-chloro-2-hydroxy-, methyl ester, is a benzoate ester and a member of phenols . It is functionally related to salicylic acid . .
Biochemical Pathways
It is known that salicylic acid, a compound to which methyl 5-chloro-2-hydroxybenzoate is functionally related, plays a role in the biosynthesis of plant hormones and in the regulation of plant growth
properties
IUPAC Name |
methyl 5-chloro-2-hydroxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO3/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJWHRMZKJXOWFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5063283 | |
Record name | Benzoic acid, 5-chloro-2-hydroxy-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5063283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-chlorosalicylate | |
CAS RN |
4068-78-4 | |
Record name | Methyl 5-chloro-2-hydroxybenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4068-78-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 5-chlorosalicylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004068784 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 5-chlorosalicylate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=85495 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 5-chloro-2-hydroxy-, methyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoic acid, 5-chloro-2-hydroxy-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5063283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 5-chlorosalicylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.617 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | METHYL 5-CHLOROSALICYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M84L29Z8QR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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